Cas no 22418-80-0 (4-Pentenoic acid,3-oxo-, ethyl ester)

• Product Name: 4-Pentenoic acid,3-oxo-, ethyl ester
• CAS No: 22418-80-0
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 289602
• Update Time: 2025-06-14

4-Pentenoic acid,3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,3-oxo-, ethyl ester
• ethyl 3-oxopent-4-enoate
• 3-oxo-4-pentenoicacid ethyl ester
• 3-oxopent-4-enoic acid ethyl ester
• 3-oxo-pent-4-enoic acid ethyl ester
• AG-E-63797
• CTK4E9454
• ethyl 3-ketopent-4-enoate
• ethyl 3-keto-pent-4-enoate
• Ethyl 3-oxo-4-pentenoate
• Nazarov's reagent
• Reagents,Nazarov's

• Inchi： 1S/C7H10O3/c1-3-6(8)5-7(9)10-4-2/h3H,1,4-5H2,2H3
• InChI Key： IEZWUJDDYLWKEP-UHFFFAOYSA-N
• SMILES： O(C(CC(C=C)=O)=O)CC

Experimental Properties

• PSA: 43.37000
• LogP: 0.69470

Additional information on 4-Pentenoic acid,3-oxo-, ethyl ester

Research Briefing on 4-Pentenoic acid,3-oxo-, ethyl ester (CAS: 22418-80-0) in Chemical Biology and Pharmaceutical Applications

4-Pentenoic acid,3-oxo-, ethyl ester (CAS: 22418-80-0) is a versatile chemical intermediate with significant applications in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its role as a key precursor in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. This briefing consolidates the latest research findings on this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Pentenoic acid,3-oxo-, ethyl ester as a building block for the synthesis of novel γ-lactam derivatives, which exhibit potent inhibitory effects against serine proteases. The research team employed a Michael addition-cyclization strategy, leveraging the compound's α,β-unsaturated carbonyl moiety to achieve high regioselectivity. This approach offers a streamlined route to pharmacologically relevant heterocycles, with potential applications in anticoagulant and anti-inflammatory drug development.

In the field of chemical biology, researchers have exploited the reactivity of 22418-80-0 for protein labeling applications. A recent ACS Chemical Biology publication (2024) described its use as a click chemistry handle for site-specific modification of cysteine residues in therapeutic proteins. The study reported excellent conjugation efficiency (>90%) under physiological conditions, suggesting utility in antibody-drug conjugate (ADC) development and targeted drug delivery systems.

Metabolic studies have revealed interesting pharmacokinetic properties of derivatives stemming from 4-Pentenoic acid,3-oxo-, ethyl ester. A preclinical investigation published in Drug Metabolism and Disposition (2023) showed that ethyl ester derivatives exhibit enhanced membrane permeability compared to their carboxylic acid counterparts, with improved oral bioavailability in rodent models. These findings support the compound's value as a prodrug strategy for carboxylic acid-containing therapeutics.

Recent advances in green chemistry have also impacted the production of 22418-80-0. A 2024 Green Chemistry paper detailed an enzymatic synthesis route using immobilized lipases, achieving >95% yield with excellent enantioselectivity (ee >99%). This sustainable approach addresses previous limitations in the compound's industrial-scale production while maintaining the high purity required for pharmaceutical applications.

Emerging safety data from toxicological studies indicate that 4-Pentenoic acid,3-oxo-, ethyl ester derivatives show favorable toxicity profiles in vitro, with IC50 values typically exceeding 100 μM in hepatocyte assays. However, researchers caution that structural modifications significantly influence metabolic stability, as reported in a 2023 Chemical Research in Toxicology study investigating structure-toxicity relationships.

Looking forward, the compound's unique chemical properties continue to inspire innovation across multiple domains. Current clinical pipelines include three investigational drugs utilizing 22418-80-0-derived scaffolds, targeting indications ranging from metabolic disorders to oncology. The compound's versatility as a synthetic intermediate, combined with recent methodological advances in its application, positions it as a valuable asset in medicinal chemistry and drug discovery efforts.